
Essential Safety and Logistical Information for
Handling Distalgesic

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Distalgesic

CAS No.: 39400-85-6

Cat. No.: B1203322

Get Quote

This document provides crucial safety protocols and logistical plans for researchers, scientists,

and drug development professionals handling Distalgesic. It is imperative to recognize that the

brand name "Distalgesic" has been used for two distinct formulations:

Distalgesic (Co-proxamol): A combination of dextropropoxyphene and paracetamol. This

formulation has been withdrawn in several countries due to a high risk of fatal overdose.

Distalgesic: A combination of tramadol and paracetamol.

Given the significant hazards associated with both formulations, particularly the

dextropropoxyphene-containing version, stringent adherence to the following safety procedures

is mandatory.

Hazard Identification and Risk Assessment
A thorough risk assessment must be conducted before handling either formulation of

Distalgesic. The primary hazards are associated with the active pharmaceutical ingredients

(APIs):
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Dextropropoxyphene: A synthetic opioid analgesic with a narrow therapeutic index. Overdose

can lead to rapid onset of respiratory depression, cardiac arrhythmias, and death.[1] It is

classified as a Schedule II or IV controlled substance in the United States, depending on the

formulation.

Tramadol: A centrally acting opioid analgesic.[2][3] Overdose can cause respiratory

depression, somnolence, and seizures. It is a controlled substance in many countries.

Paracetamol (Acetaminophen): An analgesic and antipyretic.[2][3] Overdose can lead to

severe and irreversible liver damage.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Distalgesic in a laboratory setting to prevent

dermal contact and inhalation of powdered substances.

1. Hand Protection:

Wear two pairs of powder-free nitrile gloves that comply with ASTM D6978 standards.[4]

The outer glove should be removed and disposed of within the containment area (e.g., fume

hood).

Change gloves every 30-60 minutes or immediately if they are damaged or contaminated.[5]

2. Body Protection:

A disposable, solid-front gown made of a low-permeability fabric (e.g., polyethylene-coated

polypropylene) with long sleeves and tight-fitting cuffs is required.[6]

Gowns should be changed immediately after a spill or every two to three hours during

continuous work.[6]

3. Eye and Face Protection:

Chemical splash goggles are the minimum requirement.[2]
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A full-face shield should be worn over safety goggles when there is a risk of splashes or

aerosol generation.[4][6]

4. Respiratory Protection:

For handling powders outside of a containment device, a NIOSH-certified N95 or N100

respirator is recommended to prevent inhalation.[4]

All personnel requiring respiratory protection must be fit-tested and trained in its proper use.

Quantitative Data Summary
The following table summarizes key quantitative data for the active components of Distalgesic.

Note that specific occupational exposure limits (OELs) for dextropropoxyphene and tramadol in

a laboratory setting are not well-established and a conservative approach is recommended.

Parameter
Dextropropoxyphe
ne

Paracetamol
(Acetaminophen)

Tramadol

CAS Number 469-62-5 103-90-2 27203-92-5

Molecular Formula C22H29NO2 C8H9NO2 C16H25NO2

Molecular Weight 339.5 g/mol 151.16 g/mol 263.38 g/mol

Occupational

Exposure Limit (OEL)

Not well-established.

Handle with high

containment.

No established PEL or

TLV. A suggested PDE

is 25 mg/day (oral).

Not well-established.

Handle with high

containment.

LD50 (Oral, Rat)
Data not readily

available
1944 mg/kg 228 mg/kg

PDE: Permitted Daily Exposure

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

All handling of powdered Distalgesic or its active ingredients must be conducted in a

designated area, within a certified chemical fume hood or a ventilated balance enclosure to
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minimize inhalation exposure.

Ensure all necessary PPE is readily available and has been inspected for integrity before

use.

Prepare all necessary equipment and reagents before introducing the hazardous material.

2. Weighing and Aliquoting:

Use a dedicated set of utensils (spatulas, weigh boats) for handling Distalgesic.

Employ a "wetting" technique (e.g., with a small amount of a suitable solvent) when handling

powders to reduce dust generation, if compatible with the experimental protocol.

Clean all utensils and the work surface with an appropriate solvent (e.g., 70% ethanol)

immediately after use.

3. Dissolution and Solution Handling:

When dissolving Distalgesic, add the solvent to the solid slowly to avoid splashing.

All solutions should be clearly labeled with the compound name, concentration, date, and

hazard symbols.

Transport solutions in sealed, secondary containers.

4. Spill Management:

In the event of a spill, evacuate the immediate area and alert colleagues and the laboratory

supervisor.

For small spills, trained personnel wearing appropriate PPE should use a spill kit containing

absorbent materials to clean the area.

For large spills, evacuate the laboratory and contact the institutional safety office.

All materials used for spill cleanup must be disposed of as hazardous waste.
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Disposal Plan
All waste generated from handling Distalgesic, including contaminated PPE, weighing paper,

and excess material, must be disposed of as hazardous pharmaceutical waste.

1. Waste Segregation:

Use designated, clearly labeled, and sealed containers for all Distalgesic waste.

Do not mix Distalgesic waste with other laboratory waste streams.

2. Disposal of Solid Waste:

All solid waste, including gloves, gowns, and contaminated labware, should be placed in a

sealed, puncture-resistant container labeled "Hazardous Pharmaceutical Waste."

3. Disposal of Liquid Waste:

Aqueous waste containing Distalgesic should be collected in a designated, sealed, and

clearly labeled waste container.

Do not pour any Distalgesic-containing solutions down the drain.

4. Final Disposal:

All hazardous pharmaceutical waste must be disposed of through the institution's hazardous

waste management program, typically involving incineration by a licensed contractor.[7]

Visualized Workflow for Safe Handling of Distalgesic
The following diagram illustrates the logical workflow for the safe handling of Distalgesic in a

laboratory setting, from preparation to final disposal.
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Safe Handling and Disposal Workflow for Distalgesic
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Caption: Logical workflow for safe handling of Distalgesic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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